Cas no 514803-22-6 (1,4-Benzenediamine, N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-)

• Product Name: 1,4-Benzenediamine, N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 514803-22-6
• MF: C₁₄H₁₁N₅O₂S
• MW: 313.334440469742
• CID: 1575134
• PubChem ID: 69685002
• Update Time: 2025-04-21

1,4-Benzenediamine, N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-
• WERHZZLSTYMHBA-UHFFFAOYSA-N
• SCHEMBL6153800
• DTXSID501167034
• 514803-22-6
• 1,4-Benzenediamine, N1-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-
• (4-{[5-(3-nitrophenyl)(1,3,4-thiadiazol-2-yl)]amino}phenyl)amine

• Inchi： 1S/C14H11N5O2S/c15-10-4-6-11(7-5-10)16-14-18-17-13(22-14)9-2-1-3-12(8-9)19(20)21/h1-8H,15H2,(H,16,18)
• InChI Key： WERHZZLSTYMHBA-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC=C(C=1)[N+](=O)[O-])NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 313.06353
• Monoisotopic Mass: 313.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 106.97